Cas no 1823644-38-7 ((6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine)

• Product Name: (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine
• CAS No: 1823644-38-7
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD28166117
• CID: 5044722
• PubChem ID: 91623834
• Update Time: 2025-11-01

(6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(pyrimidin-5-yl)pyridin-3-yl)methanamine
• (6-pyrimidin-5-ylpyridin-3-yl)methanamine
• (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine

• MDL： MFCD28166117
• Inchi： 1S/C10H10N4/c11-3-8-1-2-10(14-4-8)9-5-12-7-13-6-9/h1-2,4-7H,3,11H2
• InChI Key： UPZFFBUSTQBJGV-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=CC=1C1=CN=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: -0.3
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine

Introduction to (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine and Its Significance in Modern Chemical Biology

(6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, CAS No. 1823644-38-7) is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound, featuring a pyrimidine-pyridine core, represents a promising scaffold for the development of novel therapeutic agents. The detailed exploration of its chemical properties, biological activities, and potential applications in drug discovery underscores its importance in contemporary medicinal chemistry.

The molecular structure of (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine comprises two heterocyclic aromatic rings connected by an amine group, which is positioned at the 3-position of the pyridine ring and the 5-position of the pyrimidine ring. This arrangement creates a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties. The presence of nitrogen atoms in both rings enhances the compound's ability to interact with biological targets, making it a valuable candidate for pharmacological investigations.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine scaffold has emerged as a particularly attractive candidate due to its potential to interact with multiple targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its dual-heterocyclic structure allows for the design of molecules that can simultaneously engage different binding sites on biological macromolecules, thereby increasing their therapeutic efficacy.

One of the most compelling aspects of (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine is its versatility in drug design. The amine group at the 3-position of the pyridine ring can be readily functionalized to introduce various substituents, such as alcohols, amines, or carboxylic acids, which can enhance solubility, bioavailability, and target specificity. Similarly, modifications at the 5-position of the pyrimidine ring offer further opportunities to optimize pharmacokinetic properties and minimize off-target effects. These features make it an ideal candidate for structure-based drug design approaches.

The biological activity of (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The compound's ability to disrupt aberrant signaling pathways has led to its investigation as a lead compound for the development of targeted therapies against various malignancies. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential use in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale pharmacological studies and clinical trials.

The role of computational chemistry in the study of (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal binding modes with target proteins. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Additionally, virtual screening methods have accelerated the discovery process by rapidly evaluating large libraries of compounds for their potential biological activity.

The future prospects for (6-(Pyrimidin-5-yl)pyridin-3-yl)methanamine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its interactions with novel targets and exploring its potential in combination therapies are key areas of focus. Furthermore, efforts are underway to develop novel synthetic routes that enhance scalability and sustainability while maintaining high chemical purity.

In conclusion, (6-(Pyrimidin-5-y1)pyridin--3-y1)methanamine (CAS No. 1823644--38--7) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile biological activities. Its potential as a lead compound for drug development underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of chemical biology and drug discovery.